molecular formula C20H21Cl2FN2O3S B298623 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide

2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide

Cat. No. B298623
M. Wt: 459.4 g/mol
InChI Key: LIKYVYSSFBQYHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide, also known as CFTRinh-172, is a small molecule inhibitor that has been widely used in scientific research for its ability to block the cystic fibrosis transmembrane conductance regulator (CFTR) channel. The CFTR channel plays a critical role in the regulation of salt and water transport across epithelial cells, and its dysfunction is associated with the development of cystic fibrosis (CF), a life-threatening genetic disease. CFTRinh-172 has been shown to be a potent and selective inhibitor of CFTR channel activity, making it a valuable tool for studying CFTR function and developing new therapies for CF.

Mechanism of Action

2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide acts as a competitive inhibitor of the CFTR channel, binding to the channel pore and blocking chloride ion transport. It has been shown to be a reversible inhibitor, and its binding site on the channel has been identified as the cytoplasmic vestibule of the pore. 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide has been shown to be selective for CFTR over other chloride channels, such as the calcium-activated chloride channel (CaCC).
Biochemical and Physiological Effects:
2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide has been shown to block CFTR-mediated chloride secretion in various epithelial tissues, including airway, intestinal, and sweat gland epithelia. It has also been shown to inhibit mucin secretion, ciliary beat frequency, and ion transport in the male reproductive tract. 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide has been used to study the role of CFTR in various physiological processes, including airway surface liquid regulation, intestinal fluid secretion, and sweat gland function.

Advantages and Limitations for Lab Experiments

2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide has several advantages as a tool for studying CFTR function. It is a potent and selective inhibitor of CFTR channel activity, and can be used to block CFTR-mediated chloride secretion in various epithelial tissues. It is also a reversible inhibitor, allowing for the study of CFTR recovery after inhibition. However, 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide has some limitations as well. It has been shown to have off-target effects on other ion channels, such as the ATP-sensitive potassium channel (KATP), which may complicate interpretation of results. Additionally, 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide may not completely block CFTR channel activity, and may have variable effects on different CFTR mutants.

Future Directions

For research with 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide could include the development of more selective and potent CFTR inhibitors, the study of CFTR regulation by other proteins and signaling pathways, and the investigation of the role of CFTR in other physiological processes. Additionally, 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide could be used in combination with other CFTR modulators to develop new therapies for CF.

Synthesis Methods

2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide can be synthesized using a multi-step process that involves the reaction of 2,4-dichlorobenzylamine with cyclohexylisocyanide to form the corresponding urea intermediate. The urea intermediate is then reacted with 4-fluorobenzenesulfonyl chloride to form the sulfonamide intermediate, which is finally coupled with 2,4-dichlorophenylacetic acid to yield 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide.

Scientific Research Applications

2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide has been widely used in scientific research to study the function and regulation of the CFTR channel. It has been shown to be a potent and selective inhibitor of CFTR channel activity, and can be used to block CFTR-mediated chloride secretion in various epithelial tissues, including airway, intestinal, and sweat gland epithelia. 2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide has also been used to study the role of CFTR in other physiological processes, such as mucin secretion, ciliary beat frequency, and ion transport in the male reproductive tract.

properties

Product Name

2-{cyclohexyl[(4-fluorophenyl)sulfonyl]amino}-N-(2,4-dichlorophenyl)acetamide

Molecular Formula

C20H21Cl2FN2O3S

Molecular Weight

459.4 g/mol

IUPAC Name

2-[cyclohexyl-(4-fluorophenyl)sulfonylamino]-N-(2,4-dichlorophenyl)acetamide

InChI

InChI=1S/C20H21Cl2FN2O3S/c21-14-6-11-19(18(22)12-14)24-20(26)13-25(16-4-2-1-3-5-16)29(27,28)17-9-7-15(23)8-10-17/h6-12,16H,1-5,13H2,(H,24,26)

InChI Key

LIKYVYSSFBQYHJ-UHFFFAOYSA-N

SMILES

C1CCC(CC1)N(CC(=O)NC2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)F

Canonical SMILES

C1CCC(CC1)N(CC(=O)NC2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.